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Compound Name: Fmoc-His(DNP)-OH

CAS No.: 83999-94-4

Cat. No.: B1311861

Get Quote

This guide provides an in-depth analysis of the spectroscopic data for Nα-9-

fluorenylmethoxycarbonyl-N(im)-2,4-dinitrophenyl-L-histidine (Fmoc-His(DNP)-OH), a critical

building block in solid-phase peptide synthesis (SPPS). Designed for researchers, scientists,

and professionals in drug development, this document offers a comprehensive examination of

the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data

integral to verifying the structure and purity of this essential amino acid derivative.

Introduction: The Role and Importance of Fmoc-
His(DNP)-OH
Histidine presents a unique challenge in peptide synthesis due to the nucleophilic nature of its

imidazole side chain, which can lead to undesirable side reactions and racemization. The

protection of this side chain is therefore paramount for the successful synthesis of histidine-

containing peptides. The 2,4-dinitrophenyl (DNP) group is a robust protecting group for the

imidazole nitrogen of histidine.[1] It is stable under the mildly basic conditions used for the

removal of the Nα-Fmoc protecting group, a cornerstone of modern SPPS.
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The Fmoc group, in turn, provides temporary protection of the alpha-amino group, allowing for

the sequential addition of amino acids to the growing peptide chain. The combination of the

base-labile Fmoc group and the thiolysis-removable DNP group offers a strategic advantage in

complex peptide synthesis.

Accurate spectroscopic characterization is non-negotiable for ensuring the quality and integrity

of Fmoc-His(DNP)-OH prior to its use in synthesis. This guide elucidates the expected

spectroscopic signatures of this compound, providing a reliable reference for its identification

and quality control.

Molecular Structure and Key Spectroscopic
Features
A thorough understanding of the molecular structure of Fmoc-His(DNP)-OH is fundamental to

interpreting its spectroscopic data. The molecule can be dissected into three key components:

the Fmoc protecting group, the histidine core, and the DNP protecting group. Each of these

moieties possesses distinct structural features that give rise to characteristic signals in NMR,

IR, and Mass spectra.

Figure 1: Molecular structure of Fmoc-His(DNP)-OH highlighting the key functional groups.

¹H Nuclear Magnetic Resonance (NMR)
Spectroscopy
¹H NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules by

providing information about the chemical environment of hydrogen atoms.

Experimental Protocol: ¹H NMR Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of Fmoc-His(DNP)-OH in 0.6-0.7 mL

of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or MeOD-d₄). The choice of solvent

can influence chemical shifts.[2]

Instrumentation: Acquire the spectrum on a 300 MHz or higher field NMR spectrometer.[3]

Acquisition Parameters:
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Pulse Sequence: Standard single-pulse sequence.

Number of Scans: 16-64 scans to achieve a good signal-to-noise ratio.

Relaxation Delay: 1-2 seconds.

Spectral Width: 0-12 ppm.

Referencing: Reference the spectrum to the residual solvent peak or an internal standard

like tetramethylsilane (TMS).[3]

Data Interpretation and Expected Chemical Shifts
The ¹H NMR spectrum of Fmoc-His(DNP)-OH will exhibit characteristic signals corresponding

to the protons of the Fmoc, histidine, and DNP moieties. The expected chemical shifts are

summarized in the table below.
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Proton Assignment
Expected Chemical

Shift (δ, ppm)
Multiplicity Notes

Fmoc Group

Aromatic Protons 7.20 - 7.90 Multiplet

The eight aromatic

protons of the

fluorenyl group will

appear as a complex

multiplet.

CH (Fmoc) ~4.20 Triplet
The methine proton of

the fluorenyl group.

CH₂ (Fmoc) ~4.40 Doublet

The methylene

protons adjacent to

the oxygen.

Histidine Core

α-CH ~4.50 - 4.70 Multiplet

The alpha-proton of

the amino acid

backbone.

β-CH₂ ~3.10 - 3.40 Multiplet

The two beta-protons,

which are

diastereotopic.

Imidazole C2-H ~8.00 - 8.20 Singlet

The proton on the C2

position of the

imidazole ring.

Imidazole C4-H ~7.30 - 7.50 Singlet

The proton on the C4

position of the

imidazole ring.

DNP Group

DNP H3 ~8.80 - 9.00 Doublet
The proton ortho to

both nitro groups.

DNP H5 ~8.40 - 8.60 Doublet of doublets The proton meta to

one nitro group and
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ortho to the other.

DNP H6 ~7.80 - 8.00 Doublet
The proton meta to

both nitro groups.

Amide & Carboxyl

NH (Amide) ~7.00 - 8.00 Doublet
The amide proton,

coupling to the α-CH.

OH (Carboxyl) >10.0 Broad Singlet

The carboxylic acid

proton, often broad

and may exchange

with water in the

solvent.

Note: Chemical shifts are approximate and can vary depending on the solvent and

concentration.

The downfield shift of the DNP protons is due to the strong electron-withdrawing effect of the

two nitro groups. The protons of the Fmoc group appear in the aromatic and aliphatic regions,

consistent with their chemical environment.

¹³C Nuclear Magnetic Resonance (NMR)
Spectroscopy
¹³C NMR spectroscopy provides valuable information about the carbon skeleton of a molecule.

Experimental Protocol: ¹³C NMR Spectroscopy
Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy.

Instrumentation: Acquire the spectrum on a 75 MHz or higher field NMR spectrometer.

Acquisition Parameters:

Pulse Sequence: Standard proton-decoupled pulse sequence.
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Number of Scans: A higher number of scans (e.g., 1024 or more) is typically required due

to the low natural abundance of ¹³C.

Relaxation Delay: 2-5 seconds.

Spectral Width: 0-220 ppm.[4]

Referencing: Reference the spectrum to the deuterated solvent signal.

Data Interpretation and Expected Chemical Shifts
The ¹³C NMR spectrum will show distinct signals for each unique carbon atom in Fmoc-
His(DNP)-OH.
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Carbon Assignment
Expected Chemical Shift (δ,

ppm)
Notes

Fmoc Group

Aromatic Carbons 120 - 145
Multiple signals for the

fluorenyl carbons.

CH (Fmoc) ~47

CH₂ (Fmoc) ~67

Carbonyl (Fmoc) ~156

Histidine Core

C=O (Carboxyl) 170 - 175

α-C ~55

β-C ~28

Imidazole C2 ~135

Imidazole C4 ~138

Imidazole C5 ~118

DNP Group

C1 (ipso to imidazole) ~136

C2, C4 (ipso to NO₂) ~145 - 150

C3, C5, C6 122 - 130

Note: Chemical shifts are approximate and can vary depending on the solvent and

concentration.[5][6]

The electron-withdrawing nitro groups on the DNP ring will cause a downfield shift for the

attached carbons. The carbonyl carbon of the carboxylic acid will also be significantly

downfield.
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Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.

Experimental Protocol: IR Spectroscopy
Sample Preparation: The sample can be prepared as a KBr pellet or analyzed using an

Attenuated Total Reflectance (ATR) accessory.

Instrumentation: Acquire the spectrum using a Fourier Transform Infrared (FTIR)

spectrometer.

Acquisition Parameters:

Spectral Range: 4000 - 400 cm⁻¹.

Number of Scans: 16-32 scans.

Resolution: 4 cm⁻¹.

Data Interpretation and Expected Absorption Bands
The IR spectrum of Fmoc-His(DNP)-OH will display characteristic absorption bands for its

various functional groups.[7]
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Vibrational Mode
Expected

Wavenumber (cm⁻¹)
Intensity Functional Group

O-H Stretch 3300 - 2500 Broad, Strong Carboxylic Acid

N-H Stretch ~3300 Medium Amide

C-H Stretch

(Aromatic)
3100 - 3000 Medium Fmoc, DNP, Imidazole

C-H Stretch (Aliphatic) 3000 - 2850 Medium Fmoc, Histidine

C=O Stretch ~1720 Strong Carboxylic Acid

C=O Stretch ~1690 Strong Amide (Fmoc)

C=C Stretch 1600 - 1450 Medium-Strong Aromatic Rings

NO₂ Asymmetric

Stretch
~1530 Strong DNP

NO₂ Symmetric

Stretch
~1350 Strong DNP

C-N Stretch 1300 - 1000 Medium

C-O Stretch 1300 - 1200 Strong
Carboxylic Acid, Ester

(Fmoc)

The broad O-H stretch of the carboxylic acid is a prominent feature. The two strong C=O

stretching bands from the carboxylic acid and the Fmoc-carbamate are also key identifiers. The

strong absorptions corresponding to the symmetric and asymmetric stretching of the nitro

groups are characteristic of the DNP moiety.[8][9]

Mass Spectrometry (MS)
Mass spectrometry is a powerful analytical technique used to determine the molecular weight

of a compound and can also provide structural information through fragmentation analysis.

Experimental Protocol: Mass Spectrometry
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Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g.,

acetonitrile/water).

Instrumentation: Use an electrospray ionization (ESI) mass spectrometer.[10][11]

Acquisition Mode: Acquire spectra in both positive and negative ion modes.

Data Interpretation and Expected Ions
The molecular formula of Fmoc-His(DNP)-OH is C₂₇H₂₁N₅O₈, with a monoisotopic mass of

543.1390 Da.[12]

Ion m/z (Da) Ionization Mode Notes

[M+H]⁺ 544.1463 Positive
Protonated molecular

ion.

[M+Na]⁺ 566.1282 Positive Sodium adduct.

[M-H]⁻ 542.1317 Negative
Deprotonated

molecular ion.

[M-H-CO₂]⁻ 498.1424 Negative
Loss of carbon dioxide

from the carboxylate.

Fragmentation Analysis:

In tandem MS (MS/MS) experiments, characteristic fragmentation patterns can be observed. A

common fragmentation pathway for Fmoc-protected amino acids is the loss of the Fmoc group

(222.07 Da) or fragments thereof.[10]
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[M+H]⁺
m/z = 544.1

Loss of Fluorenylmethanol
(-196 Da)

- C₁₄H₁₂O

[M+H - C₁₄H₁₂O]⁺
m/z = 348.1

Loss of CO
(-28 Da)

- CO

[M+H - C₁₅H₁₂O₂]⁺
m/z = 320.1

Click to download full resolution via product page

Figure 2: A potential fragmentation pathway for Fmoc-His(DNP)-OH in positive ion mode ESI-

MS.

Conclusion
The comprehensive spectroscopic analysis of Fmoc-His(DNP)-OH presented in this guide

provides a robust framework for its characterization. By leveraging the combined power of ¹H

NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry, researchers can confidently verify

the identity, structure, and purity of this vital reagent, thereby ensuring the integrity and success

of their peptide synthesis endeavors. The detailed protocols and interpreted data serve as an

essential reference for quality control and troubleshooting in the demanding field of drug

discovery and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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